Cas no 141947-49-1 (2-Cyclohexen-1-one,4-[3-[(O-b-D-glucopyranosyl-(1®4)-O-b-D-xylopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-1-butenyl]-4-hydroxy-3,5,5-trimethyl-,[R-[R*,S*-(E)]]- (9CI))

2-Cyclohexen-1-one,4-[3-[(O-b-D-glucopyranosyl-(1®4)-O-b-D-xylopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-1-butenyl]-4-hydroxy-3,5,5-trimethyl-,[R-[R*,S*-(E)]]- (9CI) structure
141947-49-1 structure
Product Name:2-Cyclohexen-1-one,4-[3-[(O-b-D-glucopyranosyl-(1®4)-O-b-D-xylopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-1-butenyl]-4-hydroxy-3,5,5-trimethyl-,[R-[R*,S*-(E)]]- (9CI)
CAS No:141947-49-1
MF:C30H48O17
MW:680.691931724548
CID:178714
PubChem ID:6450142
Update Time:2025-04-19

2-Cyclohexen-1-one,4-[3-[(O-b-D-glucopyranosyl-(1®4)-O-b-D-xylopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-1-butenyl]-4-hydroxy-3,5,5-trimethyl-,[R-[R*,S*-(E)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • (4R)-4-hydroxy-4-[(E,3S)-3-[(2R,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy
    • (1S,2E)-3-[(1R)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-1-methylprop-2-en-1-yl beta-D-glucopyranosyl-(1->3)-[beta-D-xylopyranosyl-(1->2)]-beta-D-glucopyranoside
    • 4)-O-b-D-xylopyranosyl-(1&reg
    • 6)-b-D-glucopyranosyl)oxy]-1-butenyl]-4-hydroxy-3,5,5-trimethyl-,[R-[R*,S*-(E)]]- (9CI)
    • vomifoliol 9-O-glucopyranosyl-4-O-xylopyranosyl-6-O-glucopyranoside
    • 2-Cyclohexen-1-one, 4-(3-((O-beta-D-glucopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-6)-beta-D-glucopyranosyl)oxy)-1-butenyl)-4-hydroxy-3,5,5-trimethyl-, (R-(R*,S*-(E)))-
    • 141947-49-1
    • (4R)-4-hydroxy-4-[(E,3S)-3-[(2R,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxybut-1-enyl]-3,5,5-trimethylcyclohex-2-en-1-one
    • Vomifoliol-glu-xyl-glu
    • 2-Cyclohexen-1-one,4-[3-[(O-b-D-glucopyranosyl-(1®4)-O-b-D-xylopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-1-butenyl]-4-hydroxy-3,5,5-trimethyl-,[R-[R*,S*-(E)]]- (9CI)
    • Inchi: 1S/C30H48O17/c1-12-7-14(33)8-29(3,4)30(12,41)6-5-13(2)43-28-25(47-26-22(39)18(35)15(34)11-42-26)24(20(37)17(10-32)45-28)46-27-23(40)21(38)19(36)16(9-31)44-27/h5-7,13,15-28,31-32,34-41H,8-11H2,1-4H3/b6-5+/t13-,15+,16+,17+,18-,19+,20+,21-,22+,23+,24-,25+,26-,27-,28+,30-/m0/s1
    • InChI Key: FSMCENROPHFZLO-MANJNOIDSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]([C@@H](CO)O[C@H]([C@@H]1O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O[C@@H](C)/C=C/[C@@]1(C(C)=CC(CC1(C)C)=O)O)O

Computed Properties

  • Exact Mass: 680.28915
  • Monoisotopic Mass: 680.28915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 10
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -4.2
  • Topological Polar Surface Area: 275

Experimental Properties

  • Density: 1.52
  • Boiling Point: 919.8°Cat760mmHg
  • Flash Point: 290.2°C
  • Refractive Index: 1.627
  • PSA: 274.75000
  • LogP: -4.28850
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